Ethyl 4-methoxy-2-nitrobenzoate
Overview
Description
Ethyl 4-methoxy-2-nitrobenzoate, also known as EMB, is an organic compound commonly used in scientific research. It is a colorless solid that is soluble in acetone and ethanol, and is synthesized from 4-methoxybenzoic acid and ethyl nitrite in the presence of a base. EMB has a variety of applications in scientific research, and is used to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
Influence on Alkaline Hydrolysis Rates : A study by Iskander, Tewfik, and Wasif (1966) demonstrated that a nitro-group in the 4-position significantly increases the rate of alkaline hydrolysis of ethyl benzoate, a finding that may have implications in organic synthesis and pharmaceutical applications (Iskander, Tewfik, & Wasif, 1966).
Effect on Plant Chlorosis : Dimmock (1967) investigated derivatives of 4-methoxy-3-nitrobenzoic acid, including ethyl-4-methoxy-3-nitrobenzoate, for their ability to induce chlorosis in plants. This work could be relevant for understanding herbicidal activity or plant physiology (Dimmock, 1967).
Cytotoxic Activity in Cancer Research : Research by Jasztold-Howorko et al. (2005) explored the synthesis of certain compounds starting from ethyl 4-methoxy-2-nitrobenzoate and assessed their cytotoxic activity against lung cancer cells. This indicates potential applications in cancer research (Jasztold-Howorko et al., 2005).
Structural Characterization : A study by Sathyanarayana and Poojary (2021) focused on the structural characterization of ethyl 1-butyl-2-(2-hydroxy-4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate, derived from ethyl 4-methoxy-3-nitrobenzoate. This work is important for material science and pharmaceutical chemistry (Sathyanarayana & Poojary, 2021).
Esterification Mechanism Studies : Liang Hong-ze (2013) investigated the mechanism of ethanol-related 4-Nitrobenzoic acid to form ethyl 4-nitrobenzoate. Understanding these mechanisms is crucial in organic chemistry and industrial applications (Liang Hong-ze, 2013).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 4-methoxy-2-nitrobenzoate is a chemical compound with the molecular formula C10H11NO5
Mode of Action
Nitrobenzoates are often used in organic synthesis, particularly in nitration reactions . Nitration is a process where a nitro group is introduced into a molecule, often leading to significant changes in its chemical behavior.
Biochemical Pathways
Nitrobenzoates are often involved in electrophilic aromatic substitution reactions . These reactions can lead to the formation of new compounds with different properties, potentially affecting various biochemical pathways.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s reactivity and stability .
properties
IUPAC Name |
ethyl 4-methoxy-2-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO5/c1-3-16-10(12)8-5-4-7(15-2)6-9(8)11(13)14/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGOZJLFMEMBMRT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)OC)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50356564 |
Source
|
| Record name | ethyl 4-methoxy-2-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50356564 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13324-13-5 |
Source
|
| Record name | ethyl 4-methoxy-2-nitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50356564 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
